2-Deoxy-L-glucose 2-Deoxy-L-glucose 2-Deoxyglucose, also known as 2-deoxy-D-mannose or D-2DGLC, belongs to the class of organic compounds known as fatty alcohols. These are aliphatic alcohols consisting of a chain of a least six carbon atoms. 2-Deoxyglucose has been primarily detected in urine. Within the cell, 2-deoxyglucose is primarily located in the cytoplasm. 2-Deoxyglucose exists in all eukaryotes, ranging from yeast to humans.
2-deoxyglucose is predominantly used as a diagnostic agent in its radiolabelled form (fluorine-18 is used as the radiolabel). By using positron emission tomography (PET), radiolabelled 2-deoxyglucose can determine glucose metabolism, which is altered in diseases such as cardiovascular disease, tumors, and Alzheimer's disease. Therapeutically, 2-deoxyglucose is an investigational drug that is being studied as an anticancer and antiviral agent. Concerning the former, 2- deoxyglucose was used as an adjunct to chemotherapy and radiotherapy in the treatment of solid tumors (lung, breast, pancreas, head, neck, and gastric tumors). The exact mechanisms of action of 2-deoxyglucose is still being investigated, but it is known that in hypoxic cancer cells, 2-deoxyglucose is a glycolysis inhibitor that prevents ATP production and, ultimately, cell survival. With respect to antiviral therapy, 2-deoxyglucose was shown to be effective against herpes simplex virus by affecting the virus' ability to penetrate cells. As an experimental drug, 2-deoxyglucose was demonstrated to work as an anticonvulsant in temporal lobe epilepsy. In this condition, 2-deoxyglucose represses the expression of certain proteins that are at high levels after a seizure. Although there are several possible therapeutic indications for 2-deoxyglucose, presently there is no approved indication for 2-deoxyglucose as a therapeutic agent.
2-Deoxy-D-arabino-hexose. An antimetabolite of glucose with antiviral activity.
Brand Name: Vulcanchem
CAS No.: 154-17-6
VCID: VC0515897
InChI: InChI=1S/C6H12O5/c7-2-1-4(9)6(11)5(10)3-8/h2,4-6,8-11H,1,3H2/t4-,5-,6+/m0/s1
SMILES: C(C=O)C(C(C(CO)O)O)O
Molecular Formula: C6H12O5
Molecular Weight: 164.16 g/mol

2-Deoxy-L-glucose

CAS No.: 154-17-6

Inhibitors

VCID: VC0515897

Molecular Formula: C6H12O5

Molecular Weight: 164.16 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

2-Deoxy-L-glucose - 154-17-6

CAS No. 154-17-6
Product Name 2-Deoxy-L-glucose
Molecular Formula C6H12O5
Molecular Weight 164.16 g/mol
IUPAC Name (3S,4R,5S)-3,4,5,6-tetrahydroxyhexanal
Standard InChI InChI=1S/C6H12O5/c7-2-1-4(9)6(11)5(10)3-8/h2,4-6,8-11H,1,3H2/t4-,5-,6+/m0/s1
Standard InChIKey VRYALKFFQXWPIH-PBXRRBTRSA-N
Isomeric SMILES C(C=O)[C@@H]([C@H]([C@H](CO)O)O)O
SMILES C(C=O)C(C(C(CO)O)O)O
Canonical SMILES C(C=O)C(C(C(CO)O)O)O
Appearance Solid powder
Boiling Point Decomposes
Melting Point 147°C (296.6°F)
Description 2-Deoxyglucose, also known as 2-deoxy-D-mannose or D-2DGLC, belongs to the class of organic compounds known as fatty alcohols. These are aliphatic alcohols consisting of a chain of a least six carbon atoms. 2-Deoxyglucose has been primarily detected in urine. Within the cell, 2-deoxyglucose is primarily located in the cytoplasm. 2-Deoxyglucose exists in all eukaryotes, ranging from yeast to humans.
2-deoxyglucose is predominantly used as a diagnostic agent in its radiolabelled form (fluorine-18 is used as the radiolabel). By using positron emission tomography (PET), radiolabelled 2-deoxyglucose can determine glucose metabolism, which is altered in diseases such as cardiovascular disease, tumors, and Alzheimer's disease. Therapeutically, 2-deoxyglucose is an investigational drug that is being studied as an anticancer and antiviral agent. Concerning the former, 2- deoxyglucose was used as an adjunct to chemotherapy and radiotherapy in the treatment of solid tumors (lung, breast, pancreas, head, neck, and gastric tumors). The exact mechanisms of action of 2-deoxyglucose is still being investigated, but it is known that in hypoxic cancer cells, 2-deoxyglucose is a glycolysis inhibitor that prevents ATP production and, ultimately, cell survival. With respect to antiviral therapy, 2-deoxyglucose was shown to be effective against herpes simplex virus by affecting the virus' ability to penetrate cells. As an experimental drug, 2-deoxyglucose was demonstrated to work as an anticonvulsant in temporal lobe epilepsy. In this condition, 2-deoxyglucose represses the expression of certain proteins that are at high levels after a seizure. Although there are several possible therapeutic indications for 2-deoxyglucose, presently there is no approved indication for 2-deoxyglucose as a therapeutic agent.
2-Deoxy-D-arabino-hexose. An antimetabolite of glucose with antiviral activity.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >2 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms 2 Deoxy D glucose
2 Deoxyglucose
2 Desoxy D glucose
2-Deoxy-D-glucose
2-Deoxyglucose
2-Desoxy-D-glucose
Deoxyglucose
Reference 1: Nitchingham A, Kumar V, Shenkin S, Ferguson KJ, Caplan GA. A systematic review of neuroimaging in delirium: predictors, correlates and consequences. Int J Geriatr Psychiatry. 2017 Jun 2. doi: 10.1002/gps.4724. [Epub ahead of print] PubMed PMID: 28574155.
2: Wang L, Dong Q, Zhu Q, Tang N, Jia S, Xi C, Zhao H, Han S, Wang Y. Conformational Characteristics of Rice Hexokinase OsHXK7 as a Moonlighting Protein involved in Sugar Signalling and Metabolism. Protein J. 2017 May 29. doi: 10.1007/s10930-017-9718-x. [Epub ahead of print] PubMed PMID: 28555318.
3: Ferreira GN, Rossi-Valentim R, Buzelle SL, Paula-Gomes S, Zanon NM, Garófalo MAR, Frasson D, Navegantes LCC, Chaves VE, Kettelhut IDC. Differential regulation of glyceroneogenesis by glucocorticoids in epididymal and retroperitoneal white adipose tissue from rats. Endocrine. 2017 May 29. doi: 10.1007/s12020-017-1315-4. [Epub ahead of print] PubMed PMID: 28555305.
4: Qian X, Xu W, Xu J, Shi Q, Li J, Weng Y, Jiang Z, Feng L, Wang X, Zhou J, Jin H. Enolase 1 stimulates glycolysis to promote chemoresistance in gastric cancer. Oncotarget. 2017 May 15. doi: 10.18632/oncotarget.17868. [Epub ahead of print] PubMed PMID: 28548950.
5: Mert I, Chhina J, Allo G, Dai J, Seward S, Carey MS, Llaurado M, Giri S, Rattan R, Munkarah AR. Synergistic effect of MEK inhibitor and metformin combination in low grade serous ovarian cancer. Gynecol Oncol. 2017 May 22. pii: S0090-8258(17)30871-5. doi: 10.1016/j.ygyno.2017.05.019. [Epub ahead of print] PubMed PMID: 28545687.
6: Svensson K, LaBarge SA, Martins VF, Schenk S. Temporal overexpression of SIRT1 in skeletal muscle of adult mice does not improve insulin sensitivity or markers of mitochondrial biogenesis. Acta Physiol (Oxf). 2017 May 22. doi: 10.1111/apha.12897. [Epub ahead of print] PubMed PMID: 28544355.
7: Trask AE, Bignal EM, McCracken DI, Piertney SB, Reid JM. Estimating demographic contributions to effective population size in an age-structured wild population experiencing environmental and demographic stochasticity. J Anim Ecol. 2017 May 24. doi: 10.1111/1365-2656.12703. [Epub ahead of print] PubMed PMID: 28543048.
8: Tomasi DG, Shokri-Kojori E, Wiers CE, Kim SW, Demiral ŞB, Cabrera EA, Lindgren E, Miller G, Wang GJ, Volkow ND. Dynamic brain glucose metabolism identifies anti-correlated cortical-cerebellar networks at rest. J Cereb Blood Flow Metab. 2017 Jan 1:271678X17708692. doi: 10.1177/0271678X17708692. [Epub ahead of print] PubMed PMID: 28534658.
9: Wang H, Arias EB, Yu CS, Verkerke ARP, Cartee GD. Effects of Calorie Restriction and Fiber Type on Glucose Uptake and Abundance of Electron Transport Chain and Oxidative Phosphorylation Proteins in Single Fibers from Old Rats. J Gerontol A Biol Sci Med Sci. 2017 May 22. doi: 10.1093/gerona/glx099. [Epub ahead of print] PubMed PMID: 28531280.
10: Foss CA, Liu L, Mease RC, Wang H, Pasricha P, Pomper MG. Imaging Macrophage Accumulation in a Murine Model of Chronic Pancreatitis with [(125)I]iodoDPA SPECT-CT. J Nucl Med. 2017 May 18. pii: jnumed.117.189571. doi: 10.2967/jnumed.117.189571. [Epub ahead of print] PubMed PMID: 28522739.
11: Şimşek E, Şimşek T, Demiral M, Canaz F, Açıkalın MF. Bilateral painless testicular mass, acute uveitis and annular cutaneous lesions: an unusual presentation of sarcoidosis and literature review. J Clin Res Pediatr Endocrinol. 2017 May 17. doi: 10.4274/jcrpe.4350. [Epub ahead of print] PubMed PMID: 28515032.
12: Paldino MJ, Yang E, Jones JY, Mahmood N, Sher A, Zhang W, Hayatghaibi S, Krishnamurthy R, Seghers V. Comparison of the diagnostic accuracy of PET/MRI to PET/CT-acquired FDG brain exams for seizure focus detection: a prospective study. Pediatr Radiol. 2017 May 16. doi: 10.1007/s00247-017-3888-8. [Epub ahead of print] PubMed PMID: 28512714.
13: Yamada S, Ueki K, Kawai Y, Sako T, Shimomura Y, Tsuchimoto A, Tanaka S, Matsui R, Maeda H, Tokumoto M, Ooboshi H, Kitazono T, Tsuruya K. Extrapulmonary tuberculosis presented as fever of unknown origin in two patients with endstage kidney disease not on dialysis: usefulness of 18-FDG-PET/CT in the diagnostic localization of fever of unknown origin. CEN Case Rep. 2016 May;5(1):11-17. doi: 10.1007/s13730-015-0181-2. Epub 2015 Apr 21. PubMed PMID: 28509157; PubMed Central PMCID: PMC5411655.
14: Behjati M, Hashemi M, Kazemi M, Salehi M, Javanmard SH. Evaluation of Energy Balance on Human Telomerase Reverse Transcriptase (hTERT) Alternative Splicing by Semi-quantitative RT-PCR in Human Umbilical Vein Endothelial Cells. Adv Biomed Res. 2017 Apr 17;6:43. doi: 10.4103/2277-9175.204591. eCollection 2017. PubMed PMID: 28503498; PubMed Central PMCID: PMC5414409.
15: Ginat DT, Westiin C, Brisson RJ, Chin CT, Pu Y, Zhang H, De Souza JA. Pilot Study of 99mTc-labeled Ethylene Dicysteine Deoxyglucose SPECT-CT Imaging in Treatment Response Evaluation in Patients with Locally Advanced Head and Neck Cancer. Cureus. 2017 Apr 11;9(4):e1152. doi: 10.7759/cureus.1152. PubMed PMID: 28503388; PubMed Central PMCID: PMC5426824.
16: Lai JP, Yue Y, Zhang W, Zhou Y, Frishberg D, Jamil LH, Mirocha JM, Guindi M, Balzer B, Bose S, Cao D, Lo S, Fan X, Rutgers JK. Comparison of endoscopic ultrasound guided fine needle aspiration and PET/CT in preoperative diagnosis of pancreatic adenocarcinoma. Pancreatology. 2017 Apr 13. pii: S1424-3903(17)30074-1. doi: 10.1016/j.pan.2017.04.008. [Epub ahead of print] PubMed PMID: 28501471.
17: Torres-Cuevas I, Aupi M, Asensi MA, Vento M, Ortega Á, Escobar J. 7,8-hydroxy-2'-deoxyguanosine/2'-deoxiguanosine ratio determined in hydrolysates of brain DNA by ultrachromatrography coupled to tandem mass spectrometry. Talanta. 2017 Aug 1;170:97-102. doi: 10.1016/j.talanta.2017.03.072. Epub 2017 Mar 28. PubMed PMID: 28501220.
18: Villar PS, Delgado R, Vergara C, Reyes JG, Bacigalupo J. Energy requirements of odor transduction in the chemosensory cilia of olfactory sensory neurons rely on oxidative phosphorylation and glycolytic processing of extracellular glucose. J Neurosci. 2017 May 12. pii: 2640-16. doi: 10.1523/JNEUROSCI.2640-16.2017. [Epub ahead of print] PubMed PMID: 28500222.
19: Sun C, Du W, Wang B, Yao Z, Liu J, Wang J, Xie W, Wu T, Fan Y, Yang H. Synthesis of a new deoxyglucose derivative modified near-infrared fluorescent probe for tumor diagnosis. Biochem Biophys Res Commun. 2017 Jun 24;488(2):340-347. doi: 10.1016/j.bbrc.2017.05.046. Epub 2017 May 9. PubMed PMID: 28499871.
20: Armstrong IS, Tonge CM, Arumugam P. Assessing time-of-flight signal-to-noise ratio gains within the myocardium and subsequent reductions in administered activity in cardiac PET studies. J Nucl Cardiol. 2017 May 11. doi: 10.1007/s12350-017-0916-x. [Epub ahead of print] PubMed PMID: 28497418.
PubChem Compound 17751002
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator